Cas no 1934965-54-4 (3-(2-methylfuran-3-yl)methylpyrrolidine)

• Product Name: 3-(2-methylfuran-3-yl)methylpyrrolidine
• CAS No: 1934965-54-4
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6332914
• PubChem ID: 130663640
• Update Time: 2025-10-11

3-(2-methylfuran-3-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylfuran-3-yl)methylpyrrolidine
• 1934965-54-4
• EN300-1771387
• 3-[(2-methylfuran-3-yl)methyl]pyrrolidine

• Inchi： 1S/C10H15NO/c1-8-10(3-5-12-8)6-9-2-4-11-7-9/h3,5,9,11H,2,4,6-7H2,1H3
• InChI Key： VXFBBFZXPKGYPC-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)CC1CNCC1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.2Ų

Additional information on 3-(2-methylfuran-3-yl)methylpyrrolidine

Comprehensive Overview of 3-(2-methylfuran-3-yl)methylpyrrolidine (CAS No. 1934965-54-4): Properties, Applications, and Industry Insights

The compound 3-(2-methylfuran-3-yl)methylpyrrolidine (CAS No. 1934965-54-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a pyrrolidine ring with a 2-methylfuran moiety, make it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for terms like "pyrrolidine derivatives in drug discovery" or "furan-based building blocks", reflecting the growing demand for innovative heterocyclic compounds in modern chemistry.

From a structural perspective, 3-(2-methylfuran-3-yl)methylpyrrolidine exhibits a molecular framework that enables diverse functionalization. The pyrrolidine ring, a saturated five-membered nitrogen heterocycle, contributes to conformational rigidity, while the 2-methylfuran group introduces aromatic character and potential for π-stacking interactions. This combination aligns with current trends in fragment-based drug design (FBDD), a hot topic in medicinal chemistry circles. Searches for "heterocyclic scaffolds for lead optimization" often highlight such hybrid structures as valuable tools for addressing challenging biological targets.

The synthesis of 3-(2-methylfuran-3-yl)methylpyrrolidine typically involves multi-step organic transformations, with careful control of reaction conditions to preserve the integrity of both heterocyclic systems. Modern synthetic approaches emphasize atom economy and green chemistry principles, responding to industry demands for sustainable production methods. Analytical characterization of this compound employs advanced techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis - all keywords frequently associated with quality control searches in chemical databases.

In pharmaceutical applications, derivatives of 3-(2-methylfuran-3-yl)methylpyrrolidine have shown promise in various therapeutic areas. The structural motif appears in compounds investigated for CNS activity, with particular interest in GPCR modulation - a trending topic in neuroscience research. The presence of both basic (pyrrolidine nitrogen) and lipophilic (furan ring) components makes this scaffold suitable for crossing biological barriers, addressing common search queries about "blood-brain barrier permeable compounds".

Material science applications have also explored 3-(2-methylfuran-3-yl)methylpyrrolidine as a precursor for functional polymers. The furan ring's ability to participate in Diels-Alder reactions enables the creation of responsive materials, aligning with growing interest in "smart polymers" and "recyclable thermosets". These applications respond to environmental concerns driving many current research initiatives and corresponding search behaviors in scientific literature.

From a commercial perspective, the availability of 3-(2-methylfuran-3-yl)methylpyrrolidine (CAS No. 1934965-54-4) remains limited to specialized chemical suppliers, reflecting its status as a high-value fine chemical. Procurement specialists often search for "custom heterocyclic synthesis" or "small-scale batch production" when sourcing such compounds. The market for these intermediates continues to grow, particularly in regions with strong pharmaceutical and biotech sectors.

Safety considerations for handling 3-(2-methylfuran-3-yl)methylpyrrolidine follow standard laboratory protocols for organic compounds. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) and ventilation controls are recommended - terms frequently included in safety-related searches by laboratory personnel. The compound's stability profile makes it suitable for standard storage conditions, an important factor for inventory management in research facilities.

Future research directions for 3-(2-methylfuran-3-yl)methylpyrrolidine derivatives may explore their potential in bioconjugation chemistry or as ligands for catalytic systems. These applications correspond to emerging trends in chemical biology and green chemistry, areas generating substantial online search activity. The compound's structural features position it well for innovation in these dynamic fields of study.

In summary, 3-(2-methylfuran-3-yl)methylpyrrolidine (CAS No. 1934965-54-4) represents an important building block in contemporary organic synthesis. Its dual heterocyclic nature addresses multiple current research priorities, from drug discovery to advanced materials development. As scientific databases show increasing searches for "multifunctional heterocycles" and "hybrid scaffold synthesis", this compound's relevance continues to grow across chemical and life science disciplines.